Cas no 1297612-20-4 (3-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]-N-(2-phenylethyl)-1H-pyrazole-5-carboxamide)

• Product Name: 3-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]-N-(2-phenylethyl)-1H-pyrazole-5-carboxamide
• CAS No: 1297612-20-4
• MF: C₂₂H₁₉FN₄OS
• MW: 406.475866556168
• CID: 5434486
• Update Time: 2025-10-29

3-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]-N-(2-phenylethyl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]-N-(2-phenylethyl)-1H-pyrazole-3-carboxamide
• 3-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]-N-(2-phenylethyl)-1H-pyrazole-5-carboxamide

• Inchi： 1S/C22H19FN4OS/c1-14-20(29-22(25-14)16-7-9-17(23)10-8-16)18-13-19(27-26-18)21(28)24-12-11-15-5-3-2-4-6-15/h2-10,13H,11-12H2,1H3,(H,24,28)(H,26,27)
• InChI Key： LTDZNOZKGFZPGQ-UHFFFAOYSA-N
• SMILES： N1C(C2SC(C3=CC=C(F)C=C3)=NC=2C)=CC(C(NCCC2=CC=CC=C2)=O)=N1

Additional information on 3-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]-N-(2-phenylethyl)-1H-pyrazole-5-carboxamide

Professional Introduction to Compound with CAS No. 1297612-20-4 and Product Name: 3-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]-N-(2-phenylethyl)-1H-pyrazole-5-carboxamide

Compound with the CAS number 1297612-20-4 and the product name 3-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]-N-(2-phenylethyl)-1H-pyrazole-5-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key pharmacophoric elements, including a pyrazole core, a thiazole moiety, and aromatic rings, which contribute to its unique chemical and biological properties.

The pyrazole ring is a well-known scaffold in medicinal chemistry, often found in drugs targeting various diseases due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. In this compound, the pyrazole ring is further functionalized with a carboxamide group at the 5-position, which enhances its solubility and bioavailability. The presence of the carboxamide moiety also suggests potential for further derivatization, allowing for the development of analogs with tailored properties.

Adjacent to the pyrazole ring is a thiazole unit, which is another important heterocyclic component frequently encountered in bioactive molecules. Thiazoles are known for their role in various biological processes and have been incorporated into numerous drugs due to their stability and ability to modulate enzyme activity. The specific arrangement of atoms in the thiazole ring of this compound contributes to its unique electronic properties, which may influence its interaction with biological targets.

The aromatic system of this molecule consists of a 4-fluorophenyl group attached to the thiazole ring. The fluorine atom at the para position of the phenyl ring introduces a degree of electronic modulation, which can affect both the metabolic stability and binding affinity of the compound. Fluorinated aromatic rings are commonly used in drug design due to their ability to enhance binding interactions and improve pharmacokinetic profiles. The presence of this fluorine atom may also contribute to the compound's resistance to degradation by metabolic enzymes.

In addition to these key structural elements, the molecule features an N-(2-phenylethyl) substituent attached to the carboxamide group. This bulky aliphatic group can influence the compound's solubility and permeability across biological membranes, making it an important factor in determining its pharmacokinetic behavior. The interaction between this group and biological targets may also contribute to the compound's overall activity profile.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The combination of a pyrazole core, a thiazole moiety, and aromatic rings has been shown to yield molecules with significant biological activity across various disease areas. For instance, studies have demonstrated that derivatives of pyrazole-thiazole hybrids exhibit antimicrobial, anti-inflammatory, and anticancer properties. These findings suggest that compounds like 3-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]-N-(2-phenylethyl)-1H-pyrazole-5-carboxamide may possess similar therapeutic potential.

The development of new pharmaceutical agents often involves extensive computational modeling and experimental validation. Computational studies can predict how a molecule will interact with biological targets based on its structural features, while experimental assays provide empirical evidence of its activity. In the case of this compound, both computational and experimental approaches have been employed to evaluate its potential as a lead molecule for drug discovery.

One area where this type of compound has shown promise is in the treatment of inflammatory diseases. Inflammatory responses are mediated by complex signaling pathways involving various enzymes and receptors. By targeting these pathways with small molecules like 3-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]-N-(2-phenylethyl)-1H-pyrazole-5-carboxamide, researchers aim to develop therapies that can modulate inflammation without causing adverse side effects. Preliminary studies have indicated that derivatives of pyrazole-thiazole hybrids can inhibit key inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), suggesting their potential as anti-inflammatory agents.

Another area where this compound may find application is in oncology research. Cancer is characterized by uncontrolled cell growth and proliferation, processes that are regulated by complex signaling networks. By disrupting these networks with targeted therapies like 3-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]-N-(2-phenylethyl)-1H-pyrazole-5-carboxamide, researchers hope to develop treatments that can selectively inhibit cancer cell growth while sparing healthy cells. Early studies have shown that certain pyrazole-thiazole hybrids can induce apoptosis in cancer cells by interacting with specific intracellular targets.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriate precursors followed by functional group transformations such as fluorination and alkylation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently.

In conclusion,3-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]-N-(2-phenylethyl)-1H-pyrazole-5-carboxamide represents an intriguing example of how structural complexity can be leveraged to develop novel bioactive molecules for therapeutic applications. Its unique combination of pharmacophoric elements makes it a promising candidate for further investigation in drug discovery programs aimed at treating inflammation-related diseases such as cancer or autoimmune disorders.